3-(4-Chlorophenyl)-2-methylprop-2-enoic acid
Overview
Description
The compound “3-(4-Chlorophenyl)-2-methylprop-2-enoic acid” is a type of organic compound . It is also known as “3-(4-Chlorophenyl)propanoic acid” with the molecular formula C9H9ClO2 .
Synthesis Analysis
There are several methods to synthesize this compound. One method involves the modification of the structure of methyl-3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate . The process includes saponification and hydrazinolysis of the model ester to afford the corresponding acid and hydrazide .Molecular Structure Analysis
The molecular structure of “3-(4-Chlorophenyl)-2-methylprop-2-enoic acid” can be represented by the SMILES notation: OC(=O)CCC1=CC=C(Cl)C=C1 . This notation provides a way to represent the structure using ASCII strings.Physical And Chemical Properties Analysis
The compound “3-(4-Chlorophenyl)-2-methylprop-2-enoic acid” appears as a white to brown powder or crystals . It has a molecular weight of 184.62 g/mol . The melting point is between 127-131 °C .Scientific Research Applications
Pyrethroidal Compounds Synthesis
3-Methylbutyric and 3-methylbut-3-enoic acids, structurally related to 3-(4-chlorophenyl)-2-methylprop-2-enoic acid, have been synthesized and esterified with pyrethroidal alcohols. These compounds, including analogues of fenvalerate where non-aryl substituents replace the 4-chlorophenyl group, have been examined for insecticidal activities. The research aimed to establish the structural requirements for activity in this part of the molecule, contributing to pest control advancements (Elliott et al., 1983).
Analogs in Anti-inflammatory and Antimicrobial Studies
A series of 2-methylenehydrazino-4-aryl-4-oxobut-2-enoic acids and their derivatives, including the methyl ester of 2-(1,2-diphenyl-2-oxoethylidenehydrazino)-4-(4-chlorophenyl)-4-oxobut-2-enoic acid, were synthesized. These compounds demonstrated moderate anti-inflammatory, analgesic, and antimicrobial activities, indicating potential medical applications (Pulina et al., 2009).
GABA Analog Synthesis
(Z)- and (E)-4-Amino-3-(4-chlorophenyl)but-2-enoic acids were synthesized from 4-chloroacetophenone as conformationally restricted analogues of baclofen, a muscle relaxant and antispastic agent. These studies aimed to explore the potential of these compounds as precursors for radiolabelled baclofen, thereby contributing to neurological research (Allan & Tran, 1981).
Kynurenine-3-Hydroxylase Inhibition
A series of 4-aryl-2-hydroxy-4-oxobut-2-enoic acids and esters, including compounds structurally similar to 3-(4-chlorophenyl)-2-methylprop-2-enoic acid, have been synthesized as potent inhibitors of kynurenine-3-hydroxylase. These compounds offer potential neuroprotective agents, which could have significant implications in treating neurological disorders (Drysdale et al., 2000).
Safety and Hazards
The compound “3-(4-Chlorophenyl)-2-methylprop-2-enoic acid” may cause skin irritation and serious eye irritation . It is harmful if swallowed, in contact with skin, or if inhaled . Therefore, it is advised to handle this compound with appropriate personal protective equipment and in a well-ventilated area .
properties
IUPAC Name |
3-(4-chlorophenyl)-2-methylprop-2-enoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClO2/c1-7(10(12)13)6-8-2-4-9(11)5-3-8/h2-6H,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NOJHKAVGUZWMPV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC1=CC=C(C=C1)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80284189 |
Source
|
| Record name | 3-(4-chlorophenyl)-2-methylprop-2-enoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80284189 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Chlorophenyl)-2-methylprop-2-enoic acid | |
CAS RN |
14328-88-2, 1202-60-4 |
Source
|
| Record name | 3-(4-chlorophenyl)-2-methylprop-2-enoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80284189 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-CHLORO-ALPHA-METHYLCINNAMIC ACID | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | (2E)-3-(4-chlorophenyl)-2-methylprop-2-enoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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